![molecular formula C21H17N3OS B6426878 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}quinoline-6-carboxamide CAS No. 2329440-67-5](/img/structure/B6426878.png)
4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}quinoline-6-carboxamide
Overview
Description
The compound “4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}quinoline-6-carboxamide” is a complex organic molecule. Unfortunately, there is limited specific information available about this compound .
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions . For instance, the synthesis of related compounds has been achieved through reduction and nucleophilic substitution reactions with 2-nitropyridine as a raw material . The synthesis method was optimized in the selection of temperature and the use of solvent .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, which include the compound , are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory Properties
These compounds have been proven to be effective drugs with respect to their biological and physiological functions such as anti-inflammatory . They can be used to treat conditions that cause inflammation in the body .
Anti-Psychotic Properties
Thiophene derivatives have also been found to have anti-psychotic properties . This means they could potentially be used in the treatment of mental health disorders .
Anti-Arrhythmic Properties
These compounds have been found to have anti-arrhythmic properties . This suggests they could be used in the treatment of irregular heartbeats .
Anti-Anxiety Properties
Thiophene derivatives have been found to have anti-anxiety properties . This suggests they could potentially be used in the treatment of anxiety disorders .
Anti-Fungal Properties
These compounds have been found to have anti-fungal properties . This suggests they could be used in the treatment of fungal infections .
Antioxidant Properties
Thiophene derivatives have been found to have antioxidant properties . This suggests they could be used to protect the body from damage caused by harmful molecules called free radicals .
Anti-Cancer Properties
Thiophene derivatives have been found to have anti-cancer properties . This suggests they could potentially be used in the treatment of cancer .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been reported to interact with various biological targets, indicating a broad range of potential interactions .
Mode of Action
Similar compounds have been reported to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor function, or interference with cellular processes .
Biochemical Pathways
Similar compounds have been reported to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cell proliferation .
Pharmacokinetics
Similar compounds have been reported to exhibit a variety of pharmacokinetic behaviors, suggesting that this compound may also have unique adme properties .
Result of Action
Similar compounds have been reported to induce various nuclear features such as chromatin fragmentation and condensation, nuclei condensation .
Action Environment
Similar compounds have been reported to be influenced by various environmental factors, such as ph, temperature, and the presence of other molecules .
properties
IUPAC Name |
4-methyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]quinoline-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3OS/c1-14-8-10-22-18-7-6-15(12-17(14)18)21(25)24-13-16-4-2-9-23-20(16)19-5-3-11-26-19/h2-12H,13H2,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGLPYVBSMONROY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C=CC2=NC=C1)C(=O)NCC3=C(N=CC=C3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)quinoline-6-carboxamide | |
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